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Compound of Interest

Compound Name: (R)-3-Benzyloxy myristic acid

Cat. No.: B016796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (R)-3-Benzyloxy Myristic Acid, also known

as (R)-3-benzyloxytetradecanoic acid, a synthetic fatty acid derivative of significant interest in

immunological research and vaccine development.

Core Physicochemical Properties
(R)-3-Benzyloxy Myristic Acid is a chiral molecule with a defined stereochemistry that is

crucial for its biological activity. Its structure consists of a 14-carbon myristic acid backbone with

a benzyloxy group attached to the third carbon.

Table 1: Physicochemical Data for (R)-3-Benzyloxy Myristic Acid
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Property Value References

Molecular Formula C₂₁H₃₄O₃ [1][2]

Molecular Weight 334.49 g/mol [1][3][4]

IUPAC Name

(3R)-3-

(phenylmethoxy)tetradecanoic

acid

[2]

CAS Number 87357-67-3 [1][4]

Appearance Solid, semi-solid, or liquid

Solubility

Soluble in Chloroform,

Dichloromethane, Ether, and

Ethyl Acetate

[5]

Synthesis and Characterization Workflow
The synthesis of (R)-3-Benzyloxy Myristic Acid is a multi-step process that requires careful

control of stereochemistry. A generalized workflow for its synthesis and subsequent

characterization is outlined below.
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Caption: Generalized workflow for the synthesis and characterization of (R)-3-Benzyloxy
Myristic Acid.

Proposed Biological Activity and Signaling Pathway
(R)-3-Benzyloxy Myristic Acid is recognized as an adjuvant that can be used in vaccines.[3] It

is a synthetic molecule capable of activating antigen-specific CD4 and CD8 T-cells.[3] This is

believed to occur through the stimulation of dendritic cells, enhancing antigen-specific antibody

production.[3] The molecule's pH sensitivity may also be a key feature of its function as a

vaccine adjuvant.[3]

The proposed mechanism involves the activation of Toll-like receptors (TLRs) on antigen-

presenting cells (APCs), such as dendritic cells. This leads to a downstream signaling cascade

that results in the production of pro-inflammatory cytokines and the upregulation of co-

stimulatory molecules, ultimately enhancing the T-cell response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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